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Compound of Interest

5-[(4-Chlorophenoxy)methyl]furan-
Compound Name:

2-carbaldehyde
CAS No.: 438219-08-0
Cat. No.: B454934

Get Quote

\ J

CAS: 15862-58-5 | Formula: C12HsCIOs | MW: 236.65 g/mol [1]

Executive Summary

This guide addresses the sourcing, quality validation, and handling of 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde.[1] This compound is a critical pharmacophore
in the development of hemoglobin allosteric modulators (specifically for Sickle Cell Disease,
similar to the mechanism of 5-HMF and Voxelotor analogs) and tubulin polymerization
inhibitors.[1]

Due to the sensitivity of the furan-aldehyde moiety, this compound presents specific stability
challenges (oxidation and polymerization) that require a rigorous "trust-but-verify" procurement
strategy.[1] This document outlines a self-validating workflow for researchers to ensure material
integrity.

Part 1: Chemical Identity & Critical Specifications[1]
[2]
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Before engaging vendors, you must define the "Acceptance Criteria" for your Certificate of

Analysis (CoA). Generic "purity" statements are insufficient for furan derivatives.

Technical Specifications Table

Specification

Specification

Critical Failure

Parameter
(Research Grade) (GMPIGLP) Mode
Dark Brown/Black:
) Indicates
Off-white to pale ) ) ] o
Appearance ] White crystalline solid polymerization
yellow solid ] ]
(humins formation).[1]
Reject immediately.
< 90%: Likely contains
Purity (HPLC) > 95.0% >98.0% unreacted phenol or

oxidized acid.[1]

Identity (*H NMR)

Conforms to structure

Conforms + Trace

Analysis

Missing Aldehyde
Proton (~9.6 ppm):
Indicates oxidation to

carboxylic acid.[1]

Water Content

< 1.0%

< 0.5%

High moisture
accelerates ring

opening/degradation.

Residual Solvents

N/A

< ICH Limits

DMF/DMSO are
common
contaminants from

synthesis.

Structural Vulnerabilities

The furan ring, combined with an exocyclic ether and an aldehyde, creates two specific

instability vectors:

e Cannizzaro/Oxidation: The C2-aldehyde is prone to oxidation to 5-[(4-

chlorophenoxy)methyl]furan-2-carboxylic acid upon air exposure.[1]
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e Acid Sensitivity: The ether linkage is stable, but the furan ring is acid-sensitive.[1] Presence
of residual Lewis acids from synthesis can catalyze polymerization.[1]

Part 2: Strategic Sourcing & Vendor Evaluation[1]

This compound is often listed by "Aggregators” who do not hold stock but drop-ship from
synthesis labs.[1] You must distinguish between Stockholders and Brokers.[1]

Vendor Tiers
o Tier 1 (Catalog Aggregators): Sigma-Aldrich (Item TMT00499), Fisher Scientific.[1]

o Pros: Easy purchasing systems.[1]

o Cons: Often explicitly state "No analytical data collected” for rare libraries.[1] High markup.
» Tier 2 (Building Block Specialists): Enamine, Combi-Blocks, MolPort.

o Pros: Often synthesize in-house or have direct QC control.[1] Lower cost per gram.

o Cons: Lead times can be 2-4 weeks if shipping from Eastern Europe or Asia.[1]

o Tier 3 (Custom Synthesis): Required for >100g batches.[1]

Procurement Decision Tree

Use the following logic to select your sourcing route.
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Determine Quantity Needed

Yes

Urgent (< 1 week)?

No (> 5g)

Tier 3: Custom Synthesis

Low Cost/g, 4-8 Weeks

(CRO)

Yes No
Tier 1: Aggregators Tier 2: Specialists
(Sigma/Fisher) (Enamine/Combi-Blocks)
High Cost, Fast Ship Med Cost, 2-3 Weeks

CRITICAL: Mandate 1H-NMR

before shipment if possible

Click to download full resolution via product page

Figure 1: Decision logic for sourcing rare furan intermediates based on quantity and timeline.

Part 3: Quality Control (The Self-Validating System)

[1]

Never assume the label is correct. Upon receipt, perform the following validation protocol. This

IS your "Trustworthiness" mechanism.[1]

Visual Inspection

» Pass: Pale yellow/off-white crystals.[1]
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« Fail: Sticky oil, dark orange/brown gum (indicates degradation).

'H NMR Validation (The Gold Standard)

Dissolve ~5mg in DMSO-de or CDCIs.[1] Look for these diagnostic signals:

Aldehyde Proton: A sharp singlet or doublet around 9.5 - 9.7 ppm.[1] Absence implies
oxidation.[1]

e Furan Ring Protons: Two doublets around 6.5 - 7.5 ppm (coupling constant J = 3.5 Hz).[1]

o Aromatic Protons: Two doublets (AA'BB' system) for the 4-chlorophenyl group around 6.9 -
7.4 ppm.[1]

o Methylene Linker: A sharp singlet at ~5.1 ppm (-O-CHz-Furan).[1]

Impurity Profiling

Check for the "Acid Peak": A broad singlet >10 ppm indicates the carboxylic acid derivative
(oxidation product).[1] If this integrates >5% relative to the aldehyde, the material requires
purification.

Part 4: Handling, Stability & Purification

If your QC fails or you need to store the compound, follow these protocols.

Storage Protocol

o Temperature: -20°C (Long term) or 2-8°C (Active use).
e Atmosphere: Store under Argon or Nitrogen.[1] Furan aldehydes are oxygen scavengers.[1]

» Container: Amber glass vials with Teflon-lined caps.

Rescue Purification (If Purity < 90%)

If the material arrives partially oxidized or colored:
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» Recrystallization: Dissolve in minimal hot Ethanol or Ethyl Acetate/Hexane (1:3).[1] Cool
slowly to 4°C.

« Filtration: Filter the crystals and wash with cold Hexane.
e Drying: Vacuum dry at room temperature (Do not heat >40°C).[1]

Part 5: Synthesis (The "Make" Option)[1]

If commercial stock is unavailable or degraded, synthesis is straightforward via Williamson
ether synthesis.

Reaction:

5-(Chloromethyl)furan-2-carbaldehyde + 4-Chlorophenol + K-=COs — Product[1]

Protocol:
» Reagents: Dissolve 4-chlorophenol (1.1 eq) and anhydrous K2COs (1.5 eq) in DMF.
o Addition: Add 5-(chloromethyl)furan-2-carbaldehyde (1.0 eq) dropwise at 0°C.

o Reaction: Stir at Room Temperature for 4-6 hours. Avoid high heat to prevent polymerization.

[1]

o Workup: Pour into ice water. The product should precipitate. Filter and recrystallize from
Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorophenoxy)methyl]furan-2-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b454934/docs#technical-procurement-guide-5-4-
chlorophenoxy-methyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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